An In-Depth Technical Guide to 1-Benzylpyrrole-2-carboxamide: Structure, Synthesis, and Therapeutic Potential
An In-Depth Technical Guide to 1-Benzylpyrrole-2-carboxamide: Structure, Synthesis, and Therapeutic Potential
Abstract: This technical guide provides a comprehensive overview of 1-benzylpyrrole-2-carboxamide, a heterocyclic compound of significant interest in medicinal chemistry. We delve into its core chemical structure, physicochemical properties, and a detailed, field-proven synthetic protocol with mechanistic insights. Furthermore, this guide explores the compound's spectroscopic profile essential for its characterization and examines the therapeutic relevance of the broader pyrrole-2-carboxamide scaffold, particularly its role as a potent inhibitor in the development of novel antitubercular agents. This document is intended for researchers, chemists, and drug development professionals seeking to understand and utilize this valuable molecular entity.
Chemical Identity and Physicochemical Properties
Molecular Structure
1-Benzylpyrrole-2-carboxamide possesses a central pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom. The structure is characterized by two key substitutions:
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A benzyl group (-CH₂C₆H₅) is attached to the nitrogen atom of the pyrrole ring (position 1).
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A carboxamide group (-CONH₂) is attached to the carbon atom adjacent to the nitrogen (position 2).
This arrangement makes it a derivative of pyrrole-2-carboxylic acid. The presence of the aromatic benzyl group, the planar pyrrole core, and the hydrogen-bonding capable carboxamide moiety defines its chemical behavior and biological interaction potential.
Physicochemical Data Summary
The following table summarizes the key quantitative properties of 1-Benzylpyrrole-2-carboxamide and its immediate synthetic precursor.
| Property | Value | Reference / Note |
| Molecular Formula | C₁₂H₁₂N₂O | Calculated |
| Molecular Weight | 200.24 g/mol | Calculated |
| Physical Form | Expected to be a solid at STP | Based on related compounds like its parent acid |
| CAS Number | Not directly available | This specific structure is a niche research chemical. |
| Parent Acid (CAS) | 18159-22-3 (for the carboxylic acid) | [1][2] |
| Solubility | Expected to be soluble in polar organic solvents (e.g., DMSO, DMF, Methanol, Chloroform) | General property for similar organic molecules. |
Synthesis and Mechanistic Considerations
The synthesis of 1-benzylpyrrole-2-carboxamide can be efficiently achieved through several routes. A robust and reliable method is the direct N-alkylation of the commercially available pyrrole-2-carboxamide. This approach offers high yields and straightforward purification.
Recommended Synthetic Protocol: N-Alkylation of Pyrrole-2-carboxamide
This protocol describes the benzylation of the pyrrole nitrogen. The pyrrole N-H proton is weakly acidic and can be deprotonated by a strong base to form a nucleophilic anion, which then undergoes an Sₙ2 reaction with an alkyl halide.
Materials:
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Pyrrole-2-carboxamide
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Sodium hydride (NaH), 60% dispersion in mineral oil
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Anhydrous N,N-Dimethylformamide (DMF)
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Benzyl bromide (or chloride)
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Diethyl ether
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Saturated aqueous ammonium chloride (NH₄Cl) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)
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Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography
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Hexanes and Ethyl Acetate (for chromatography)
Step-by-Step Methodology:
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Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add pyrrole-2-carboxamide (1.0 eq).
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Solvent Addition: Add anhydrous DMF to the flask via syringe to dissolve the starting material (approx. 0.2 M concentration).
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Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise.
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Expert Insight: Sodium hydride is a strong, non-nucleophilic base ideal for deprotonating the pyrrole nitrogen. Adding it at 0 °C controls the exothermic reaction and hydrogen gas evolution. Anhydrous DMF is used as it is a polar aprotic solvent that effectively solvates the resulting sodium cation without interfering with the nucleophile.
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Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should become a clear or slightly hazy suspension, indicating the formation of the sodium pyrrolide salt.
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Alkylation: Cool the reaction back to 0 °C. Add benzyl bromide (1.1 eq) dropwise via the dropping funnel over 10-15 minutes.
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Expert Insight: Benzyl bromide is a highly reactive alkylating agent for Sₙ2 reactions. Dropwise addition at low temperature is crucial to manage the exothermicity of the reaction and prevent side reactions.
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Reaction Completion: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-18 hours, or until TLC analysis indicates the complete consumption of the starting material.
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Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.
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Trustworthiness Check: This step safely neutralizes any unreacted sodium hydride.
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Extraction: Transfer the mixture to a separatory funnel and dilute with water and diethyl ether. Separate the layers. Extract the aqueous layer two more times with diethyl ether.
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Washing: Combine the organic layers and wash sequentially with water and then with saturated brine to remove residual DMF and inorganic salts.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.
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Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure 1-benzylpyrrole-2-carboxamide.
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Self-Validation: The purity of the final product must be confirmed by NMR and Mass Spectrometry as described in Section 3.0.
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Synthesis Workflow Diagram
Caption: Mechanism of action for pyrrole-2-carboxamide-based antitubercular agents.
Conclusion
1-Benzylpyrrole-2-carboxamide is more than a simple organic molecule; it is a versatile building block and a derivative of a pharmacologically significant scaffold. Its straightforward synthesis allows for accessible production, while its structure provides a template for extensive derivatization in drug discovery campaigns. The proven success of the pyrrole-2-carboxamide core against critical targets like MmpL3 in Mycobacterium tuberculosis underscores the high value of this compound and its analogues for developing next-generation therapeutics to address urgent global health challenges.
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